Cas no 20333-53-3 (Benzo[b]quinolizin-5-ium-9-sulfonate)

• Product Name: Benzo[b]quinolizin-5-ium-9-sulfonate
• CAS No: 20333-53-3
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 1396727
• PubChem ID: 3944596
• Update Time: 2025-04-20

Benzo[b]quinolizin-5-ium-9-sulfonate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]quinolizin-5-ium-9-sulfonate
• NSC77821
• 9-Sulfo-acridiziniumhydroxid-betain
• AC1N0WBX
• pyrido[1,2-b]isoquinolinium-9-sulfonate
• 9-Sulfo-acridizinium-betain
• 9-Sulfo-acridiziniumhydroxid-betain;9-Sulfo-acridizinium-betain;
• 20333-53-3
• NSC-77821
• DTXSID90398140

• Inchi： 1S/C13H9NO3S/c15-18(16,17)13-5-4-10-9-14-6-2-1-3-12(14)7-11(10)8-13/h1-9H
• InChI Key： SJDDXUUWFVBDRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C[N+]3C=CC=CC=3C=C2C=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 259.03000
• Monoisotopic Mass: 259.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 2.7

Experimental Properties

• PSA: 69.68000
• LogP: 2.56340